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Compound Focus: 3-Fluoro-DL-valine

CAS No.: 43163-94-6

Cat. No.: S752006

Get Quote

Core Chemical Identification

The table below summarizes the fundamental identifying information for this compound.

Property Description

Recommended IUPAC Name 2-Amino-3-fluoro-3-methylbutanoic acid [1]

Chemical Formula C₅H₁₀FNO₂ [1] [2]

CAS Registry Number 43163-94-6 (base compound) [1] [2]

Molar Mass 135.14 g/mol [1] [2]

SMILES CC(C)(F)C(N)C(O)=O [2]

Synonym 3-Fluoro-DL-valine [1]

Stereoisomers and Salt Forms

The core compound exists in different stereoisomeric forms and a common salt, detailed below.
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Compound Name CAS Number Notes
Molecular
Weight

(S)-2-Amino-3-fluoro-3-
methylbutanoic acid

59752-74-8 [3] Single enantiomer (S-

configuration) [3]

135.14 g/mol

[3]

2-Amino-3-fluoro-3-methylbutanoic
acid hydrochloride

Information

missing

Hydrochloride salt of the

base compound

171.60 g/mol

[4]

Application in PET Oncology Imaging

A closely related radiolabeled analog, (R)-2-Amino-3-[¹⁸F]fluoro-2-methylpropanoic acid ((R)-

[¹⁸F]FAMP), has been investigated as a tracer for imaging brain tumors using PET [5]. The experimental

data for this application is summarized below.

Aspect Details

Agent Category Non-natural amino acid analog [5]

Target L-type and A-type amino acid transporter systems on tumor cells [5]

Method of Detection Positron Emission Tomography (PET) [5]

Key Preclinical
Finding

Showed high uptake in rat 9L gliosarcoma cells, with uptake inhibited by L-type
and A-type transporter inhibitors [5]

Key Biodistribution
(Rats)

Tumor uptake: 2.42-2.82% ID/g; Tumor/Brain ratio: 38.2 at 30 min [5]

Synthesis Prepared via nucleophilic fluorination with K[¹⁸F]F/Kryptofix2.2.2, followed by
hydrolysis. Radiochemical purity: >99% [5].

The experimental workflow for evaluating this PET tracer, from synthesis to biological validation, can be

visualized as follows:
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Experimental workflow for the synthesis and evaluation of (R)-[¹⁸F]FAMP as a PET tracer.
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Sourcing for Research

The base compound and its stereoisomer are available from several chemical suppliers for research purposes,

though stock may vary.

Supplier Product
CAS
Number

Purity

P&S Chemicals [1] 3-Fluoro-dl-valine 43163-94-6 Information

missing

Anax Laboratories
[2]

2-amino-3-fluoro-3-methylbutanoic acid 43163-94-6 >99%

Bldpharm [3] (S)-2-Amino-3-fluoro-3-methylbutanoic

acid

59752-74-8 Information

missing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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